Clethodim Sulfone
Clethodim Sulfone
Brand Name:
Vulcanchem
CAS No.:
111031-17-5
VCID:
VC0117363
InChI:
InChI=1S/C17H26ClNO5S/c1-4-14(19-24-8-6-7-18)17-15(20)10-13(11-16(17)21)9-12(3)25(22,23)5-2/h6-7,12-13,20H,4-5,8-11H2,1-3H3/b7-6+,19-14+
SMILES:
CCC(=NOCC=CCl)C1=C(CC(CC1=O)CC(C)S(=O)(=O)CC)O
Molecular Formula:
C₁₇H₂₆ClNO₅S
Molecular Weight:
391.91
Clethodim Sulfone
CAS No.: 111031-17-5
Reference Standards
VCID: VC0117363
Molecular Formula: C₁₇H₂₆ClNO₅S
Molecular Weight: 391.91
| CAS No. | 111031-17-5 |
|---|---|
| Product Name | Clethodim Sulfone |
| Molecular Formula | C₁₇H₂₆ClNO₅S |
| Molecular Weight | 391.91 |
| IUPAC Name | 2-[(E)-N-[(E)-3-chloroprop-2-enoxy]-C-ethylcarbonimidoyl]-5-(2-ethylsulfonylpropyl)-3-hydroxycyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C17H26ClNO5S/c1-4-14(19-24-8-6-7-18)17-15(20)10-13(11-16(17)21)9-12(3)25(22,23)5-2/h6-7,12-13,20H,4-5,8-11H2,1-3H3/b7-6+,19-14+ |
| SMILES | CCC(=NOCC=CCl)C1=C(CC(CC1=O)CC(C)S(=O)(=O)CC)O |
| Synonyms | 2-[1-[[(3-Chloro-2-propen-1-yl)oxy]imino]propyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-2-cyclohexen-1-one |
| PubChem Compound | 136494205 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume